N-[5-(1-pyrrolidinylsulfonyl)-1,3-thiazol-2-yl]acetamide

• IUPAC Name: N-(5-pyrrolidin-1-ylsulfonyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C9H13N3O3S2/c1-7(13)11-9-10-6-8(16-9)17(14,15)12-4-2-3-5-12/h6H,2-5H2,1H3,(H,10,11,13)
• InChI Key: QSOKCTUKNKCJJO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NC=C(S1)S(=O)(=O)N2CCCC2
• Molecular Formula: C9H13N3O3S2
• Molecular Weight: 275.4 g/mol

Description

N-[5-(1-pyrrolidinylsulfonyl)-1,3-thiazol-2-yl]acetamide is a chemical compound that has been widely used in scientific research due to its unique properties. It is a small molecule that has the potential to interact with various biological targets, making it a promising candidate for drug discovery.

Mechanism of Action

The mechanism of action of N-[5-(1-pyrrolidinylsulfonyl)-1,3-thiazol-2-yl]acetamide is not fully understood. However, it has been shown to interact with various biological targets such as protein kinases, enzymes, and receptors. This interaction can lead to changes in cellular signaling pathways, resulting in various physiological effects.
Biochemical and Physiological Effects:
N-[5-(1-pyrrolidinylsulfonyl)-1,3-thiazol-2-yl]acetamide has been shown to have various biochemical and physiological effects. It can induce cell cycle arrest and apoptosis in cancer cells, reduce inflammation, and improve insulin sensitivity in diabetic patients. It has also been shown to have neuroprotective effects and can improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[5-(1-pyrrolidinylsulfonyl)-1,3-thiazol-2-yl]acetamide in lab experiments is its small molecular size, which allows it to easily penetrate cell membranes and interact with various biological targets. It is also relatively easy to synthesize and has a high purity. However, one limitation is its potential toxicity, which can vary depending on the concentration used.

Future Directions

There are many potential future directions for the use of N-[5-(1-pyrrolidinylsulfonyl)-1,3-thiazol-2-yl]acetamide in scientific research. One direction is the development of novel drugs that target specific biological pathways using this compound as a starting point. Another direction is the use of this compound as a tool to study the mechanism of action of various biological targets. Additionally, further studies are needed to determine the potential toxicity and safety of this compound in humans.
In conclusion, N-[5-(1-pyrrolidinylsulfonyl)-1,3-thiazol-2-yl]acetamide is a promising compound that has been widely used in scientific research. Its unique properties make it a valuable tool for drug discovery and the study of biological targets. Further research is needed to fully understand its mechanism of action and potential applications in the field of medicine.

Scientific Research Applications

N-[5-(1-pyrrolidinylsulfonyl)-1,3-thiazol-2-yl]acetamide has been used in a wide range of scientific research studies. It has been shown to have potential therapeutic effects on various diseases such as cancer, diabetes, and inflammation. It has also been used as a tool to study the mechanism of action of various biological targets.